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Compound of Interest

Compound Name: 1,4-Diisopropylbenzene

Cat. No.: B050396

An In-depth Technical Guide to 1,4-Diisopropylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Diisopropylbenzene, including
its chemical identity, molecular structure, physicochemical properties, and key applications in
research and industry. Detailed experimental protocols and process diagrams are included to
support practical applications.

Chemical Identity and Molecular Structure
CAS Number: 100-18-5[1][2][3][4]

Molecular Formula: C12H1s[2][3]
IUPAC Name: 1,4-di(propan-2-yl)benzene[2]

Synonyms: p-Diisopropylbenzene, Benzene, 1,4-bis(1-methylethyl)-, p-Diisopropylbenzol, para-
Diisopropylbenzene[2]

Molecular Weight: 162.27 g/mol [1][2]

The molecular structure of 1,4-Diisopropylbenzene consists of a central benzene ring
substituted at the para positions (positions 1 and 4) with two isopropyl groups.
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Physicochemical Properties

The physical and chemical properties of 1,4-Diisopropylbenzene are summarized in the table
below. This data is essential for its handling, storage, and application in various experimental
and industrial settings.

Property Value Reference
Physical State Clear, colorless liquid [5]

Melting Point -17 °C [1][5]
Boiling Point 210 °C [1][5]
Density 0.857 g/mL at 25 °C [1][5]
Refractive Index 1.489 at 20 °C [1][5]

Vapor Pressure 0.25 mmHg at 20 °C [11[3]
Vapor Density 5.6 (vs air) [1][3]

Flash Point 77 °C (170 °F) [61[7]

Insoluble in water; Soluble in
Solubility alcohol, ether, acetone, and [2][5]

benzene.

Synthesis and Production

1,4-Diisopropylbenzene is primarily produced through the alkylation of benzene or cumene
with propylene.[4] This reaction is typically catalyzed by a Lewis acid, such as aluminum
trichloride.[4]

A common industrial synthesis workflow involves the following steps:
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Synthesis of 1,4-Diisopropylbenzene
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Caption: Synthesis workflow for 1,4-Diisopropylbenzene.

Experimental Protocols
Synthesis of 1,4-Diisopropylbenzene via Isomerization
of m-Diisopropylbenzene

This protocol describes the isomerization of meta-diisopropylbenzene (m-DIPB) to para-

diisopropylbenzene (p-DIPB) using a silica-alumina catalyst.

Materials and Equipment:

» m-Diisopropylbenzene (98.5% purity)
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 Silica-alumina catalyst (90% silica, 10% alumina)

e 316 stainless steel tube reactor (24" long, 0.83" ID)
« Inert packing material (e.g., glass wool, glass chips)
e Hot-oil heat tracing system

e High-pressure liquid pump

o Back pressure controller

o Gas chromatograph (GC) for analysis

Procedure:

» Load the stainless steel reactor tube with 142 g of the silica-alumina catalyst, ensuring the
catalyst bed is supported by inert packing material.

» Heat the reactor to the desired temperature (e.g., 392°F) using the hot-oil heat tracing
system.

» Feed the m-DIPB stream into the reactor at a flow rate of 4.0 g/minute .
e Maintain a pressure of 700 psig using the back pressure controller.
» Allow the reaction to reach a steady state.

o Collect the product stream and analyze the composition of diisopropylbenzene isomers using
gas chromatography.

e The temperature can be varied (e.g., to 419°F and 455°F) to study its effect on the
isomerization and product distribution.

Applications in Research and Drug Development

1,4-Diisopropylbenzene serves as a crucial intermediate and solvent in various industrial and
research applications.
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o Chemical Intermediate: It is a precursor for the synthesis of stabilizers, polymers, synthetic
lubricants, and hydroperoxides.[5][8]

o Pharmaceutical Synthesis: Due to its solvent properties and chemical stability, it is used in
the synthesis of active pharmaceutical ingredients (APIs).[9][10][11] Its role is significant in
the production of a range of pharmaceuticals, including anti-inflammatory agents and
cardiovascular drugs.[11]

e Nuclear Fuel Reprocessing: It is utilized in the TALSPEAK (Trivalent Actinide-Lanthanide
Separation by Phosphorus reagent Extraction from Aqueous Komplexes) process for
separating trivalent lanthanides from trivalent actinides in used nuclear fuel.[3]

e Polymers and Resins: It finds application in the production of various polymers and resins.[8]

[9]

The following diagram illustrates the role of 1,4-diisopropylbenzene as a precursor in the
synthesis of terephthalic acid, a monomer for polyesters.
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Caption: Pathway from 1,4-Diisopropylbenzene to Terephthalic Acid.

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of 1,4-
Diisopropylbenzene.

Spectroscopic Technique Key Features

Signals corresponding to the aromatic protons
1H NMR and the isopropyl protons (a septet for the CH
group and a doublet for the two CHs groups).

Signals for the aromatic carbons (substituted
13C NMR and unsubstituted) and the carbons of the

isopropy! groups.

Characteristic peaks for C-H stretching
IR Spectroscopy (aromatic and aliphatic) and aromatic C=C

bending.

A molecular ion peak at m/z 162, and
Mass Spectrometry fragmentation patterns corresponding to the loss

of methyl and isopropy! groups.

For detailed spectra, refer to spectral databases such as the NIST WebBook and PubChem.[2]
[12]

Safety and Handling

1,4-Diisopropylbenzene is a combustible liquid and may cause skin irritation.[3] Appropriate
personal protective equipment, including gloves and safety glasses, should be worn when
handling this chemical.[3] It should be stored in a cool, well-ventilated area away from oxidizing
agents.[1] For detailed safety information, consult the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diisopropylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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